Cas no 2171246-92-5 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid
• CAS No: 2171246-92-5
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 5766429
• PubChem ID: 165585498
• Update Time: 2025-06-08

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-[2-(methylsulfanyl)ethyl]butanamido]acetic acid
• EN300-1528121
• 2171246-92-5
• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid

• Inchi： 1S/C24H28N2O5S/c1-3-21(23(29)26(12-13-32-2)14-22(27)28)25-24(30)31-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,3,12-15H2,1-2H3,(H,25,30)(H,27,28)/t21-/m0/s1
• InChI Key： SCHYIAMSCFBOQI-NRFANRHFSA-N
• SMILES： S(C)CCN(CC(=O)O)C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid

Comprehensive Analysis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid (CAS No. 2171246-92-5)

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid (CAS No. 2171246-92-5) is a sophisticated peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methylsulfanyl ethyl side chain, and a butanamidoacetic acid backbone, making it a versatile intermediate for solid-phase peptide synthesis (SPPS). Researchers often inquire about its synthetic pathways, stability under various conditions, and role in drug discovery, reflecting its growing importance in modern biomedical sciences.

One of the most searched questions about this compound revolves around its solubility and handling protocols. Due to the presence of the Fmoc group, it exhibits moderate solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile, but requires careful storage at low temperatures to prevent degradation. Recent studies highlight its utility in targeted drug delivery systems, particularly for modifying biomolecules with enhanced cell permeability. This aligns with the current trend of optimizing peptide-based therapeutics for diseases like cancer and metabolic disorders.

Another hot topic is the compound's mechanism of action in enzyme inhibition. The methylsulfanyl moiety can act as a hydrogen bond acceptor, potentially interfering with enzymatic active sites. Computational modeling suggests its applicability in designing allosteric inhibitors, a field gaining traction due to the demand for high-specificity drugs. Laboratories frequently search for HPLC purification methods and mass spectrometry characterization data for this compound, underscoring the need for precise analytical protocols.

From a green chemistry perspective, researchers are exploring eco-friendly synthesis routes for 2171246-92-5 to reduce reliance on hazardous reagents. Innovations like microwave-assisted synthesis and catalytic amidation have shown promise in improving yield while minimizing waste. These advancements address the increasing focus on ustainable manufacturing in the fine chemicals industry, a subject frequently queried in academic and industrial forums.

The compound's stereochemical purity (noted by the (2S) configuration) is critical for its biological activity. Recent patents disclose its use in chiral auxiliaries for asymmetric synthesis, particularly in neuroactive peptide development. This connects to trending searches about blood-brain barrier penetration strategies and CNS-targeted therapies. Analytical techniques like circular dichroism (CD) and X-ray crystallography are often discussed for verifying its absolute configuration.

In proteomics research, 2171246-92-5 serves as a crosslinking agent for studying protein-protein interactions. Its carboxylic acid terminus enables conjugation with amine-containing biomolecules via carbodiimide chemistry, a technique widely searched alongside terms like click chemistry and bioconjugate vaccines. The compound's thioether linkage also provides stability against proteolytic cleavage, making it valuable for in vivo imaging probes.

Quality control remains a priority, with frequent queries about NMR spectral data (particularly 1H and 13C peaks) and residual solvent analysis. The Fmoc deprotection kinetics under basic conditions is another area of interest, given its impact on peptide chain elongation efficiency. Recent publications compare its performance with newer orthogonal protecting groups, reflecting the dynamic nature of peptide synthesis technology.

Emerging applications include its use in smart biomaterials for tissue engineering, where its amphiphilic properties facilitate self-assembling nanostructures. This aligns with searches about 3D bioprinting and regenerative medicine. Additionally, its metal-chelating potential via the thioether group sparks interest in diagnostic contrast agents, connecting to trends in molecular imaging advancements.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylbutanamidoacetic acid represents a multifaceted tool at the intersection of medicinal chemistry, materials science, and biotechnology. Its evolving applications continue to generate substantial research interest, as evidenced by persistent queries about its structure-activity relationships, scalable production, and innovative uses in next-generation therapeutics.